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  4. 2,2’-((4-(4’,5’-Bis(1,3,2-dithiarsolan-2-yl)-3’,6’-dihydroxy-3-oxo-3H-spiro[isobenzofuran-1,9’-xanth
2,2’-((4-(4’,5’-Bis(1,3,2-dithiarsolan-2-yl)-3’,6’-dihydroxy-3-oxo-3H-spiro[isobenzofuran-1,9’-xanth 2,2’-((4-(4’,5’-Bis(1,3,2-dithiarsolan-2-yl)-3’,6’-dihydroxy-3-oxo-3H-spiro[isobenzofuran-1,9’-xanth
Brand Name: Vulcanchem
CAS No.: 1030832-04-2
VCID: VC0044500
InChI: InChI=1S/C41H37As2N3O13S4/c47-29-7-4-26-37(35(29)42-60-13-14-61-42)58-38-27(5-8-30(48)36(38)43-62-15-16-63-43)41(26)25-3-1-22(17-24(25)40(55)59-41)39(54)44-23-2-6-28(46(19-33(50)51)20-34(52)53)31(18-23)57-21-32(49)45-9-11-56-12-10-45/h1-8,17-18,47-48H,9-16,19-21H2,(H,44,54)(H,50,51)(H,52,53)
SMILES: C1COCCN1C(=O)COC2=C(C=CC(=C2)NC(=O)C3=CC4=C(C=C3)C5(C6=C(C(=C(C=C6)O)[As]7SCCS7)OC8=C5C=CC(=C8[As]9SCCS9)O)OC4=O)N(CC(=O)O)CC(=O)O
Molecular Formula: C41H37As2N3O13S4
Molecular Weight: 1057.838

2,2’-((4-(4’,5’-Bis(1,3,2-dithiarsolan-2-yl)-3’,6’-dihydroxy-3-oxo-3H-spiro[isobenzofuran-1,9’-xanth

CAS No.: 1030832-04-2

Reference Standards

VCID: VC0044500

Molecular Formula: C41H37As2N3O13S4

Molecular Weight: 1057.838

2,2’-((4-(4’,5’-Bis(1,3,2-dithiarsolan-2-yl)-3’,6’-dihydroxy-3-oxo-3H-spiro[isobenzofuran-1,9’-xanth - 1030832-04-2

CAS No. 1030832-04-2
Product Name 2,2’-((4-(4’,5’-Bis(1,3,2-dithiarsolan-2-yl)-3’,6’-dihydroxy-3-oxo-3H-spiro[isobenzofuran-1,9’-xanth
Molecular Formula C41H37As2N3O13S4
Molecular Weight 1057.838
IUPAC Name 2-[4-[[4/',5/'-bis(1,3,2-dithiarsolan-2-yl)-3/',6/'-dihydroxy-3-oxospiro[2-benzofuran-1,9/'-xanthene]-5-carbonyl]amino]-N-(carboxymethyl)-2-(2-morpholin-4-yl-2-oxoethoxy)anilino]acetic acid
Standard InChI InChI=1S/C41H37As2N3O13S4/c47-29-7-4-26-37(35(29)42-60-13-14-61-42)58-38-27(5-8-30(48)36(38)43-62-15-16-63-43)41(26)25-3-1-22(17-24(25)40(55)59-41)39(54)44-23-2-6-28(46(19-33(50)51)20-34(52)53)31(18-23)57-21-32(49)45-9-11-56-12-10-45/h1-8,17-18,47-48H,9-16,19-21H2,(H,44,54)(H,50,51)(H,52,53)
Standard InChIKey RKKOPVHBBFVUEQ-UHFFFAOYSA-N
SMILES C1COCCN1C(=O)COC2=C(C=CC(=C2)NC(=O)C3=CC4=C(C=C3)C5(C6=C(C(=C(C=C6)O)[As]7SCCS7)OC8=C5C=CC(=C8[As]9SCCS9)O)OC4=O)N(CC(=O)O)CC(=O)O
Synonyms CaG FlAsH-EDT2;
Last Modified Aug 20 2021
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